Cas no 2138112-91-9 (methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate)

Methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate is a versatile organic compound. It exhibits favorable solubility properties in various solvents, making it suitable for diverse chemical reactions. The presence of both amine and hydroxyl groups endows the compound with potential in pharmaceutical synthesis and fine chemical production. Its structural features contribute to its unique reactivity profile, offering a range of synthetic opportunities in organic chemistry.
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate structure
2138112-91-9 structure
Product Name:methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
CAS No:2138112-91-9
MF:C10H21NO4
MW:219.27804350853
CID:6079704
PubChem ID:165493843
Update Time:2025-07-20

methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
    • 2138112-91-9
    • EN300-1179019
    • Inchi: 1S/C10H21NO4/c1-8(2)10(7-11,15-5-4-12)6-9(13)14-3/h8,12H,4-7,11H2,1-3H3
    • InChI Key: UXKDWKUBYWXHEI-UHFFFAOYSA-N
    • SMILES: O(CCO)C(CN)(CC(=O)OC)C(C)C

Computed Properties

  • Exact Mass: 219.14705815g/mol
  • Monoisotopic Mass: 219.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 8
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 81.8Ų

methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1179019-0.05g
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
0.05g
$1032.0 2023-06-08
Enamine
EN300-1179019-0.1g
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
0.1g
$1081.0 2023-06-08
Enamine
EN300-1179019-0.25g
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
0.25g
$1131.0 2023-06-08
Enamine
EN300-1179019-0.5g
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
0.5g
$1180.0 2023-06-08
Enamine
EN300-1179019-1.0g
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
1g
$1229.0 2023-06-08
Enamine
EN300-1179019-2.5g
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
2.5g
$2408.0 2023-06-08
Enamine
EN300-1179019-5.0g
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
5g
$3562.0 2023-06-08
Enamine
EN300-1179019-10.0g
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
10g
$5283.0 2023-06-08
Enamine
EN300-1179019-50mg
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
50mg
$1032.0 2023-10-03
Enamine
EN300-1179019-100mg
methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate
2138112-91-9
100mg
$1081.0 2023-10-03

Additional information on methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate

Introduction to Methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate (CAS No. 2138112-91-9)

Methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate, identified by its CAS number 2138112-91-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a valuable candidate for various applications in drug development and biochemical studies.

The molecular structure of methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate features a complex arrangement of functional groups, including an amine group, a hydroxyl group, and a carboxylate ester. These functional groups contribute to the compound's reactivity and potential biological activity. The presence of both an amine and a hydroxyl group suggests that this molecule may participate in hydrogen bonding interactions, which are crucial for its role in biological systems.

In recent years, there has been growing interest in the development of novel compounds that can interact with biological targets in unique ways. The structural features of methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate make it a promising candidate for such applications. For instance, the amine group can serve as a site for further chemical modifications, allowing researchers to tailor the compound's properties for specific purposes.

One of the most exciting aspects of this compound is its potential application in the field of drug discovery. The ability to modulate biological pathways through small molecule interactions is a key goal in pharmaceutical research. The unique structural motifs present in methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate may enable it to interact with target proteins or enzymes in ways that other molecules cannot. This could lead to the development of new therapeutic agents with improved efficacy and reduced side effects.

Recent studies have begun to explore the pharmacological properties of compounds with similar structural features. For example, researchers have investigated the effects of amine-containing compounds on various biological processes, including neurotransmitter receptor activity and inflammation pathways. The hydroxyl group in methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate also adds another layer of complexity, potentially allowing for interactions with other biomolecules through hydrogen bonding.

The ester functionality in the compound's name is another important feature to consider. Ester groups are commonly found in many biologically active molecules and can influence both the solubility and metabolic stability of a compound. In the case of methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate, the ester may play a role in determining how the molecule behaves within biological systems.

From a synthetic chemistry perspective, methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate presents an interesting challenge due to its complex structure. Developing efficient synthetic routes to this compound would require careful planning and optimization. However, the potential benefits of having access to this molecule make such efforts worthwhile.

In conclusion, methyl 3-(aminomethyl)-3-(2-hydroxyethoxy)-4-methylpentanoate (CAS No. 2138112-91-9) is a compound with significant potential in the fields of chemical biology and drug discovery. Its unique structural features make it a promising candidate for further investigation, and ongoing research is likely to uncover new applications for this molecule in the future.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent